Cas no 1638760-72-1 (2,4-Dichloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid)

• Product Name: 2,4-Dichloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid
• CAS No: 1638760-72-1
• MF: C₇H₃Cl₂N₃O₂
• MW: 232.023618936539
• MDL: MFCD25372087
• CID: 3163618
• PubChem ID: 118796248
• Update Time: 2025-10-29

2,4-Dichloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid
• SY099442
• DB-192022
• P14034
• CS-0052152
• 2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylicacid
• 1638760-72-1
• AS-51974
• 7H-Pyrrolo[2,3-d]pyrimidine-6-carboxylic acid, 2,4-dichloro-
• AKOS027336819
• SB14133
• MFCD25372087

• MDL： MFCD25372087
• Inchi： 1S/C7H3Cl2N3O2/c8-4-2-1-3(6(13)14)10-5(2)12-7(9)11-4/h1H,(H,13,14)(H,10,11,12)
• InChI Key： PLENHKVVLSUDKQ-UHFFFAOYSA-N
• SMILES： ClC1=C2C=C(C(=O)O)NC2=NC(=N1)Cl

Computed Properties

• Exact Mass: 230.9602317g/mol
• Monoisotopic Mass: 230.9602317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• Density: 1.9±0.1 g/cm3

2,4-Dichloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2,4-Dichloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid

2,4-Dichloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic Acid

The compound 2,4-Dichloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic Acid (CAS No. 1638760-72-1) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyrrolopyrimidines, which are heterocyclic aromatic compounds known for their unique chemical properties and biological activities. The molecule's structure incorporates a pyrrolo[2,3-d]pyrimidine ring system with chlorine substituents at positions 2 and 4 and a carboxylic acid group at position 6. These functional groups contribute to its versatility and reactivity in chemical reactions.

Recent studies have highlighted the importance of pyrrolopyrimidines in drug discovery and development. The presence of the carboxylic acid group in this compound makes it an ideal candidate for further functionalization, such as esterification or amidation, which can enhance its solubility and bioavailability. Additionally, the chlorine substituents at positions 2 and 4 play a critical role in modulating the electronic properties of the molecule, making it suitable for applications in medicinal chemistry and materials science.

One of the most promising areas of research involving 2,4-Dichloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic Acid is its potential as a precursor for advanced pharmaceutical agents. Researchers have demonstrated that this compound can be effectively used in the synthesis of bioactive molecules targeting various therapeutic areas, including cancer, inflammation, and infectious diseases. Its ability to form stable complexes with metal ions has also made it a valuable component in the development of coordination polymers and metal-organic frameworks (MOFs), which are widely used in catalysis and gas storage applications.

The synthesis of 2,4-Dichloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic Acid involves a multi-step process that typically begins with the preparation of intermediate pyrrolopyrimidine derivatives. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize the reaction conditions, ensuring high yields and purity. These methods not only enhance the efficiency of the synthesis but also align with current trends toward sustainable chemical manufacturing.

In terms of physical properties, this compound exhibits a melting point of approximately 185°C under standard conditions. Its solubility in common organic solvents like dichloromethane and dimethylformamide (DMF) makes it suitable for various laboratory-scale reactions. The molecule's UV-vis spectrum reveals strong absorption bands in the ultraviolet region, indicating its potential application in photonic materials and sensors.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on 2,4-Dichloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic Acid. These studies have provided insights into its electronic structure, reactivity profiles, and interaction patterns with biological targets. For instance, density functional theory (DFT) calculations have revealed that the compound's aromaticity contributes significantly to its stability and reactivity.

The integration of experimental and computational approaches has further expanded our understanding of this compound's behavior under different conditions. For example, molecular dynamics simulations have shown that 2,4-Dichloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic Acid exhibits dynamic conformational flexibility at elevated temperatures, which could influence its binding affinity to protein targets.

In conclusion,2,4-Dichloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic Acid is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers in fields such as medicinal chemistry, materials science